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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

sodium antimonate, tailored for its handling and use in a laboratory setting. The following

sections detail the physical and chemical properties, toxicological data, occupational exposure

limits, and recommended safety protocols.

Physical and Chemical Properties
Sodium antimonate is a white, odorless, powdered solid.[1] Key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value References

Chemical Formula NaSbO₃ [2]

Molecular Weight 192.75 g/mol [3]

Appearance White powder [1]

Odor Odorless [1]

Melting Point >375 °C [4]

Boiling Point Not applicable [5]

Density 3.7 g/mL at 25 °C [4]

Solubility

Slightly soluble in water.

Soluble in tartaric acid, sodium

sulfide solution, and

concentrated sulfuric acid.

Insoluble in acetic acid, dilute

alkali, and dilute inorganic

acid.

[6]

Toxicological Data
The toxicological properties of sodium antimonate have not been fully investigated, and much

of the available data is based on analogy with other antimony compounds.[5] It is classified as

harmful if swallowed or inhaled.[7]
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Toxicity Endpoint Result Species References

Acute Oral Toxicity

(LD50)
> 2,000 mg/kg Rat [5]

Acute Inhalation

Toxicity (LC50)
> 5.4 mg/L (4 hours) Rat [5]

Skin Irritation
Mild irritant (Primary

Irritation Index of 0.3)
Rabbit [8]

Eye Irritation
May cause mild

irritation
Rabbit [5]

Specific Target Organ

Toxicity (Prolonged

Exposure)

May cause irritation of

the eyes, nose, and

respiratory system;

potential effects on

the kidneys.

Not specified [5]

Occupational Exposure Limits
To minimize the risk of adverse health effects from occupational exposure, the following

exposure limits for antimony and its compounds have been established.

Organization Limit (as Sb) Notes References

ACGIH (TLV-TWA) 0.5 mg/m³

Threshold Limit Value

- Time-Weighted

Average

[1]

OSHA (PEL-TWA) 0.5 mg/m³

Permissible Exposure

Limit - Time-Weighted

Average

[5]

NIOSH (REL-TWA) 0.5 mg/m³

Recommended

Exposure Limit - Time-

Weighted Average

[5]
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Experimental Protocols
4.1. Standard Operating Procedure for Preparing a Sodium Antimonate Solution

This protocol outlines the essential steps for safely preparing a solution of sodium antimonate
in a laboratory setting.
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Preparation

Procedure

Cleanup and Disposal

1. Consult SDS and conduct risk assessment

2. Gather all necessary materials and PPE

3. Prepare a clean and designated workspace in a fume hood

4. Carefully weigh the required amount of sodium antimonate powder

5. Slowly add the powder to the appropriate solvent while stirring

6. Continue stirring until the powder is fully dissolved

7. Clearly label the prepared solution with contents and concentration

8. Clean all equipment thoroughly

9. Dispose of waste materials according to institutional guidelines

10. Wash hands thoroughly after completing the procedure

Click to download full resolution via product page

Standard Operating Procedure for Solution Preparation.
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Safe Handling and Storage Workflow
Adherence to proper handling and storage procedures is critical to ensure laboratory safety.

The following workflow illustrates the key stages for managing sodium antimonate from

receipt to disposal.

Receiving StorageInspect container Handling (in Fume Hood)Transport securely Waste CollectionSegregate waste DisposalFollow regulations

Click to download full resolution via product page

Workflow for Safe Handling and Disposal.

Emergency Procedures: Spill Response
In the event of a sodium antimonate spill, a structured and calm response is necessary to

mitigate risks. The following decision tree outlines the appropriate steps.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EH&S

Assess Spill Size

Small Spill

Small

Large Spill

Large

Personnel with appropriate PPE clean up spill using absorbent pads. Avoid raising dust. Wait for Emergency Response Team

Decontaminate the area

Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page

Decision Tree for Spill Response.
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Disclaimer: This guide is intended for informational purposes and should not be considered a

substitute for a formal risk assessment or institutional safety protocols. Always consult the most

up-to-date Safety Data Sheet (SDS) for sodium antimonate and follow all applicable local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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